3-(2-hydroxy-5-methylphenyl)-2-mercapto-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 11-(2-hydroxy-5-methylphenyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• InChI: InChI=1S/C16H14N2O2S2/c1-8-5-6-11(19)10(7-8)18-15(20)13-9-3-2-4-12(9)22-14(13)17-16(18)21/h5-7,19H,2-4H2,1H3,(H,17,21)
• InChI Key: BQLNMDLWYRIDGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)N2C(=O)C3=C(NC2=S)SC4=C3CCC4
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin-4-one derivatives involves several steps, starting from precursor molecules like 2-aminothiophene derivatives. These precursors undergo cyclization reactions, sometimes involving novel routes, to form the desired thieno[2,3-d]pyrimidin-4-one scaffolds. For instance, a method for synthesizing a series of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones involves reacting 3-amino-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin with different aldehydes and ketones, highlighting the versatility of synthetic approaches to these compounds (Alagarsamy et al., 2007).

Molecular Structure Analysis

The structural elucidation of thieno[2,3-d]pyrimidin-4-ones often involves sophisticated techniques like X-ray crystallography. For example, the crystal structure analysis of a closely related compound provided insights into its molecular geometry and confirmed the presence of intramolecular hydrogen bonding, which is crucial for understanding the reactivity and interaction of these molecules with biological targets (Liu et al., 2006).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4-ones participate in a variety of chemical reactions, including cyclizations and substitutions, which are pivotal for their functionalization and potential biological activity. A notable reaction is the catalytic four-component synthesis, which is an efficient method to generate these compounds, demonstrating the chemical versatility and potential for diversification of the thieno[2,3-d]pyrimidin-4-one core (Shi et al., 2018).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidin-4-ones, including their solubility, melting points, and stability, are crucial for their potential application in pharmaceutical formulations. These properties are determined through standard laboratory techniques and are influenced by the specific substituents on the thieno[2,3-d]pyrimidin-4-one scaffold.

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidin-4-ones, such as their reactivity towards nucleophiles or electrophiles, their photostability, and their ability to form hydrogen bonds, are essential for understanding their interactions with biological molecules. These properties are explored through various chemical reactions and studies, providing a basis for the development of new compounds with desired biological activities (Mavrova et al., 2016).